Cas no 1217709-85-7 (Repaglinide-ethyl-d5)
Repaglinide-ethyl-d5 structure
Product Name:Repaglinide-ethyl-d5
CAS No:1217709-85-7
MF:C27H31D5N2O4
MW:457.616
CID:1063550
PubChem ID:45040351
Update Time:2024-11-03
Repaglinide-ethyl-d5 Chemical and Physical Properties
Names and Identifiers
-
- Repaglinide-ethyl-d5
- 4-[2-[[(1S)-3-methyl-1-(2-piperidin-1-ylphenyl)butyl]amino]-2-oxoethyl]-2-(1,1,2,2,2-pentadeuterioethoxy)benzoic acid
- Repaglinide D5
- TIZOXANIDE
- [2H5]-Repaglinide
- MS-28361
- 1217709-85-7
- Repaglinide-d5
- 2-[(~2~H_5_)Ethyloxy]-4-[2-({(1S)-3-methyl-1-[2-(piperidin-1-yl)phenyl]butyl}amino)-2-oxoethyl]benzoic acid
- CS-0019844
- HY-15209S
- AKOS040744360
- (S)-(+)-Repaglinide-d5 (ethoxy-d5)
- AG-EE 623ZW D5
- (S)-(+)-REPAGLINIDE-D5
- DA-67156
- J-004647
- DTXSID00662187
- F91295
- 1ST7195D5
-
- Inchi: InChI=1S/C27H36N2O4/c1-4-33-25-17-20(12-13-22(25)27(31)32)18-26(30)28-23(16-19(2)3)21-10-6-7-11-24(21)29-14-8-5-9-15-29/h6-7,10-13,17,19,23H,4-5,8-9,14-16,18H2,1-3H3,(H,28,30)(H,31,32)/t23-/m0/s1
- InChI Key: FAEKWTJYAYMJKF-QHCPKHFHSA-N
- SMILES: CCOc1cc(ccc1C(=O)O)CC(=O)N[C@@H](CC(C)C)c2ccccc2N3CCCCC3
Computed Properties
- Exact Mass: 457.29900
- Monoisotopic Mass: 457.29889136g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 81-111°C
- Boiling Point: 672.9±55.0 °C at 760 mmHg
- Flash Point: 360.8±31.5 °C
- Solubility: Chloroform (Slightly), Methanol (Slightly)
- PSA: 82.36000
- LogP: 6.12520
- Vapor Pressure: 0.0±2.2 mmHg at 25°C
Repaglinide-ethyl-d5 Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:-20°C Freezer
Repaglinide-ethyl-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R144502-1mg |
Repaglinide-ethyl-d5 |
1217709-85-7 | 1mg |
$ 193.00 | 2023-09-06 | ||
| TRC | R144502-10mg |
Repaglinide-ethyl-d5 |
1217709-85-7 | 10mg |
$ 1556.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219962-1 mg |
Repaglinide-ethyl-d5, |
1217709-85-7 | 1mg |
¥2,482.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219962-CW-1 mg |
Repaglinide-ethyl-d5, |
1217709-85-7 | 1mg |
¥3,685.00 | 2023-07-10 | ||
| eNovation Chemicals LLC | Y1234538-5mg |
REPAGLINIDE-ETHYL-D5 |
1217709-85-7 | 99%D | 5mg |
$1975 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1234538-10mg |
REPAGLINIDE-ETHYL-D5 |
1217709-85-7 | 99%D | 10mg |
$3380 | 2024-06-06 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-219962-1mg |
Repaglinide-ethyl-d5, |
1217709-85-7 | 1mg |
¥2482.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219962-CW-1mg |
Repaglinide-ethyl-d5, |
1217709-85-7 | 1mg |
¥3685.00 | 2023-09-05 | ||
| 1PlusChem | 1P009FZH-1mg |
REPAGLINIDE-ETHYL-D5 |
1217709-85-7 | 99% | 1mg |
$335.00 | 2025-02-24 | |
| MedChemExpress | HY-15209S-1mg |
Repaglinide-d |
1217709-85-7 | 99.87% | 1mg |
¥2700 | 2024-07-24 |
Repaglinide-ethyl-d5 Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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